Cas no 1461868-72-3 (3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one)

• Product Name: 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one
• CAS No: 1461868-72-3
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5190225
• PubChem ID: 75430178
• Update Time: 2025-06-29

3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(1-methylethyl)-3-(1-piperazinyl)-
• 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one

• Inchi： 1S/C12H23N3O/c1-10(2)15-7-3-4-11(12(15)16)14-8-5-13-6-9-14/h10-11,13H,3-9H2,1-2H3
• InChI Key： NMLUNJZOJMYQCF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCC(N2CCNCC2)C1=O

Additional information on 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one

Research Brief on 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one (CAS: 1461868-72-3): Recent Advances and Applications

The compound 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one (CAS: 1461868-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its piperazine and piperidin-2-one moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on its potential as a scaffold for drug development, leveraging its unique structural features to enhance binding affinity and selectivity toward various biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role as a modulator of serotonin and dopamine receptors. The study demonstrated that 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one exhibits high affinity for 5-HT_2A and D₂ receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. Molecular docking simulations further revealed that the isopropyl group at the piperidin-2-one ring enhances hydrophobic interactions within the receptor binding pockets, contributing to its efficacy.

Another groundbreaking application of this compound was highlighted in a recent preprint on bioRxiv, where it was investigated as a precursor for the synthesis of novel kinase inhibitors. The study identified that derivatives of 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one could selectively inhibit cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers synthesized a series of analogs and evaluated their cytotoxic effects on various cancer cell lines, with one derivative showing IC₅₀ values in the nanomolar range for breast cancer cells (MCF-7).

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic stability. A 2022 report in Drug Metabolism and Disposition indicated that 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one exhibits favorable oral absorption and moderate plasma half-life in rodent models. However, the study noted that further optimization may be required to mitigate first-pass metabolism, which could limit its clinical translation. Structural modifications, such as fluorination of the piperazine ring, are currently being explored to address this challenge.

In addition to its therapeutic potential, the compound has been utilized as a tool in chemical biology to probe protein-ligand interactions. A recent Nature Chemical Biology paper described its use in photoaffinity labeling experiments to map binding sites of G protein-coupled receptors (GPCRs). The incorporation of a photoactivatable diazirine group into the molecule enabled covalent cross-linking with target proteins, facilitating structural studies and the identification of allosteric binding pockets.

Despite these advancements, challenges remain in the development of 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one-based therapeutics. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are underway to advance this compound into clinical trials, with a focus on optimizing its pharmacodynamic and pharmacokinetic profiles.

In conclusion, 3-(piperazin-1-yl)-1-(propan-2-yl)piperidin-2-one represents a versatile scaffold with broad applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Future research should prioritize the development of derivatives with improved selectivity and metabolic stability, as well as the exploration of its mechanisms of action in diverse pathological contexts.